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Compound of Interest

Compound Name: 1,3-Diethoxypropane

Cat. No.: B8821189 Get Quote

A Technical Guide to 1,3-Diethoxypropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-diethoxypropane, including its

chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis,

and a conceptual workflow. This document is intended to serve as a valuable resource for

professionals in research and development.

Chemical Identity
The nomenclature and various identifiers for 1,3-diethoxypropane are crucial for accurate

documentation and database searches.

IUPAC Name: 1,3-diethoxypropane[1][2]

Synonyms: A variety of synonyms and registry numbers are used to identify this compound

in different contexts and databases.[1][3] These include:

3,7-Dioxanonane

Diethoxy propane

Propane, 1,3-diethoxy-

CAS Number: 3459-83-4[1][2][3]
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EC Number: 413-140-6[1]

DTXSID00188150[1]

Physicochemical Properties
A summary of the key quantitative data for 1,3-diethoxypropane is presented in the table

below. These properties are essential for designing experiments and understanding the

compound's behavior in various systems.

Property Value Source

Molecular Formula C₇H₁₆O₂ [1][2]

Molecular Weight 132.20 g/mol [1][4]

Density 0.843 g/cm³ [3]

Boiling Point 148.8 °C at 760 mmHg [3]

Flash Point 27.6 °C [3]

Refractive Index 1.399 [3]

LogP (Predicted) 1.21 [3]

Vapor Pressure (Predicted) 5.3±0.3 mmHg at 25°C [3]

Standard Liquid Enthalpy of

Combustion
-4559.10 ± 1.40 kJ/mol [4]

Experimental Protocol: Synthesis of 1,3-
Diethoxypropane via Williamson Ether Synthesis
The Williamson ether synthesis is a robust and widely used method for preparing ethers.[5]

This protocol details the synthesis of 1,3-diethoxypropane from 1,3-dibromopropane and

sodium ethoxide. This reaction proceeds via an Sₙ2 mechanism.[2]

Materials and Reagents:

1,3-Dibromopropane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.benchchem.com/product/b8821189?utm_src=pdf-body
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Williamson_Ether_Synthesis_Using_1_3_Dibromopropane.pdf
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://scholarship.richmond.edu/cgi/viewcontent.cgi?filename=1&article=1073&context=chemistry-faculty-publications&type=additional
https://patents.google.com/patent/CN103724166A/en
https://patents.google.com/patent/CN103724166A/en
https://patents.google.com/patent/CN103724166A/en
https://patents.google.com/patent/CN103724166A/en
https://patents.google.com/patent/CN103724166A/en
https://patents.google.com/patent/CN103724166A/en
https://scholarship.richmond.edu/cgi/viewcontent.cgi?filename=1&article=1073&context=chemistry-faculty-publications&type=additional
https://www.benchchem.com/product/b8821189?utm_src=pdf-body
https://www.benchchem.com/product/b8821189?utm_src=pdf-body
http://www.lscollege.ac.in/sites/default/files/e-content/Williamson_ether_synthesis_0.pdf
https://www.benchchem.com/product/b8821189?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Williamson_Ether_Synthesis_Using_1_3_Dibromopropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium metal

Anhydrous ethanol

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard glassware for organic synthesis (three-neck round-bottom flask, condenser,

dropping funnel, etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Preparation of Sodium Ethoxide:

Under an inert atmosphere, place anhydrous ethanol in a dry three-neck round-bottom

flask equipped with a reflux condenser and a magnetic stirrer.

Carefully add small, freshly cut pieces of sodium metal portion-wise to the ethanol at 0 °C.

Allow the mixture to stir at room temperature until all the sodium has reacted and the

evolution of hydrogen gas has ceased. This indicates the formation of sodium ethoxide.

Ether Synthesis:

Cool the freshly prepared sodium ethoxide solution to 0 °C.

Slowly add 1,3-dibromopropane (0.5 equivalents relative to the sodium ethoxide) dropwise

via a dropping funnel over a period of 30-60 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).
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Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether (2 x volume of the reaction mixture).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The crude 1,3-diethoxypropane can be purified by fractional distillation to yield the pure

product.

Safety Precautions:

Sodium metal is highly reactive and flammable; handle with extreme care under an inert

atmosphere.

1,3-Dibromopropane is an alkylating agent and should be handled in a well-ventilated fume

hood.

Anhydrous solvents are essential for the success of this reaction.

Visualization of Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of 1,3-diethoxypropane
as described in the experimental protocol.
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Caption: Workflow for the synthesis of 1,3-diethoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8821189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

